1h-Pyrazole-3-carboxamide,4-iodo-1-[(4-methoxyphenyl)methyl]-n-phenyl-

• Molecular Formula: C18H16IN3O2
• Molecular Weight: 433.2 g/mol
• IUPAC Name: 4-iodo-1-[(4-methoxyphenyl)methyl]-N-phenylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H16IN3O2/c1-24-15-9-7-13(8-10-15)11-22-12-16(19)17(21-22)18(23)20-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,20,23)
• InChI Key: NVAORLFCCVBVBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(C(=N2)C(=O)NC3=CC=CC=C3)I

Description

1h-Pyrazole-3-carboxamide,4-iodo-1-[(4-methoxyphenyl)methyl]-n-phenyl- is a useful research compound. Its molecular formula is C18H16IN3O2 and its molecular weight is 433.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-iodo-1H-pyrazole-3-carboxylic acid phenylamide (670 mg; 2.14 mmol) in acetonitrile (10 ml) was treated with potassium carbonate (360 mg; 2.57 mmol)) followed by 4-methoxybenzyl chloride (320 μl; 2.35 mmol). The mixture was stirred at room temperature overnight then evaporated under reduced pressure. The residue was partitioned between ethyl acetate and brine; the ethyl acetate layer was separated, dried (MgSO4), filtered and evaporated. The crude material was purified by flash column chromatography eluting with 1:3 ethyl acetate/hexane and the product containing fractions combined and evaporated to give 660 mg of 4-iodo-1-(4-methoxy-benzyl)-1H-pyrazole-3-carboxylic acid phenylamide.